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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed overview of 2-Bromo-2',4'-dichloroacetophenone, a

key chemical intermediate in the synthesis of various pharmaceutical and agrochemical

compounds. This document outlines its chemical and physical properties, provides detailed

experimental protocols for its synthesis, and illustrates its primary synthetic applications. The

information is intended to support researchers and professionals in chemistry and drug

development in their understanding and utilization of this versatile compound.

Core Chemical and Physical Properties
2-Bromo-2',4'-dichloroacetophenone is a halogenated aromatic ketone.[1] At room

temperature, it typically appears as a white to off-white or brown crystalline powder or a low-

melting solid.[2][3][4] Its chemical structure features a phenyl ring substituted with two chlorine

atoms and a bromoacetyl group, which makes it a reactive alkylating agent and a valuable

precursor in organic synthesis.[1][2]
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Table 1: Chemical Identifiers and Molecular Properties

Identifier Value

CAS Number 2631-72-3[5][6][7]

Molecular Formula C₈H₅BrCl₂O[5][7]

Molecular Weight 267.93 g/mol [5][7]

IUPAC Name 2-bromo-1-(2,4-dichlorophenyl)ethanone[8]

Synonyms
2,4-Dichlorophenacyl bromide, α-Bromo-2',4'-

dichloroacetophenone[2][9]

InChI Key DASJDMQCPIDJIF-UHFFFAOYSA-N

SMILES Clc1ccc(c(Cl)c1)C(=O)CBr

Table 2: Physical and Spectroscopic Properties

Property Value

Melting Point 25-29 °C[4]

Boiling Point 103-106 °C (at 0.4 Torr)[1][4]

Density ~1.695 g/cm³ (predicted)[9]

Solubility

Sparingly soluble in water; Soluble in organic

solvents like acetone, ethanol, dichloromethane,

and chloroform.[1][3]

Appearance White to brown low melting solid.[4]

Experimental Protocols for Synthesis
The synthesis of 2-Bromo-2',4'-dichloroacetophenone is typically achieved through the α-

bromination of 2',4'-dichloroacetophenone. Below are two detailed experimental protocols.

Protocol 1: Bromination using Bromine in Methanol
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This method involves the direct bromination of 2',4'-dichloroacetophenone using elemental

bromine in a methanol solvent.

Procedure:

In a suitable reaction vessel, dissolve 50.5 g (0.267 mol) of 2′,4′-dichloroacetophenone in

100 g of methanol.

While maintaining the reaction temperature between 45 to 50°C, add 43.4 g (0.267 mol) of

bromine dropwise to the solution.

After the addition is complete, evaporate the methanol under reduced pressure.

Dissolve the resulting concentrate in 120 g of toluene.

Wash the toluene solution three times with 100 ml of water.

Distill off the toluene under reduced pressure to obtain crude 2-bromo-2′,4′-

dichloroacetophenone as a brown oil (yield: 68.0 g, 0.254 mol).[5]

Protocol 2: Bromination using N-Bromosuccinimide
(NBS)
This protocol utilizes N-bromosuccinimide as the brominating agent, which is often preferred for

its milder reaction conditions and higher selectivity.

Procedure:

In a reaction flask, prepare a stirred solution of 2',4'-dichloroacetophenone (0.37 mol) in 40

mL of acetonitrile.

Slowly add N-bromosuccinimide (0.37 mmol) to the solution and continue stirring for 10-15

minutes.

Add p-toluenesulfonic acid (p-TsOH) (0.74 mmol) to the mixture.

Heat the reaction mixture to reflux for 4-5 hours, monitoring the progress by thin-layer

chromatography (TLC).
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Once the reaction is complete, cool the mixture to room temperature.

Wash the reaction mixture with a saturated sodium bicarbonate solution.

Extract the product with ethyl acetate (3 x 20 mL).

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure.

Purify the crude product by silica gel column chromatography using a mixture of ethyl

acetate and hexane (4:96, v/v) as the eluent to obtain pure 2-bromo-2',4'-
dichloroacetophenone.[2][6]

Synthetic Applications and Logical Workflow
2-Bromo-2',4'-dichloroacetophenone is a crucial intermediate in the synthesis of various

pharmaceuticals, particularly antifungal agents such as isoconazole and ketoconazole.[10][11]

It is also utilized in the manufacturing of certain agrochemicals.[1] The reactivity of the α-bromo

group allows for nucleophilic substitution reactions, which is the key step in the construction of

more complex molecules.

The following diagram illustrates the logical workflow of the synthesis of 2-Bromo-2',4'-
dichloroacetophenone.

2',4'-Dichloroacetophenone

2-Bromo-2',4'-
dichloroacetophenone

α-Bromination

Bromine (Br₂)
in Methanol

N-Bromosuccinimide (NBS)
& p-TsOH in Acetonitrile

Pharmaceutical & Agrochemical
Intermediates

Nucleophilic
Substitution

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b130626/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-bromo-2-4-dichloroacetophenone
https://www.benchchem.com/product/b130626/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-bromo-2-4-dichloroacetophenone
https://www.guidechem.com/encyclopedia/2-bromo-2-4-dichloroacetopheno-dic10776.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4445713.htm
https://www.benchchem.com/product/b130626/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-bromo-2-4-dichloroacetophenone
https://patents.google.com/patent/CN107739373A/en
https://patents.google.com/patent/CN107739373B/en
https://www.guidechem.com/dictionary/en/2631-72-3.html
https://www.benchchem.com/product/b130626/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-bromo-2-4-dichloroacetophenone
https://www.benchchem.com/product/b130626/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-2-bromo-2-4-dichloroacetophenone
https://www.benchchem.com/product/b130626/docs?utm_src=pdf-body-img#a-comprehensive-technical-guide-to-2-bromo-2-4-dichloroacetophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Synthesis workflow for 2-Bromo-2',4'-dichloroacetophenone.

Biological Activity and Potential Applications
While primarily used as a synthetic intermediate, some sources suggest potential biological

activities for 2-Bromo-2',4'-dichloroacetophenone. It has been mentioned to exhibit potent

inhibitory activity against erythrocytes and has been explored as an optical probe for detecting

phosphate groups in biological systems.[9] However, detailed studies and established signaling

pathways related to these activities are not extensively documented in the available literature.

Its role as a metabolite of the insecticide Bromfenvinphos has also been noted.[1][2] Further

research is required to fully elucidate its biological functions and mechanisms of action.

Safety and Handling
2-Bromo-2',4'-dichloroacetophenone is classified as a hazardous substance. It is toxic if

swallowed, causes skin irritation, and can lead to serious eye damage.[8] It may also cause

respiratory irritation.[8] Therefore, it is crucial to handle this compound with appropriate

personal protective equipment (PPE), including gloves, eye protection, and a dust mask, in a

well-ventilated area. It should be stored in an inert atmosphere, typically between 2-8°C.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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